3,5-dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine

• IUPAC Name: 2,6-dichloro-4-N-(2-pyridin-4-ylquinazolin-4-yl)benzene-1,4-diamine
• InChI: InChI=1S/C19H13Cl2N5/c20-14-9-12(10-15(21)17(14)22)24-19-13-3-1-2-4-16(13)25-18(26-19)11-5-7-23-8-6-11/h1-10H,22H2,(H,24,25,26)
• InChI Key: OAXCQYXELQVZLE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=NC=C3)NC4=CC(=C(C(=C4)Cl)N)Cl
• Molecular Formula: C19H13Cl2N5
• Molecular Weight: 382.2 g/mol

Description

“3,5-dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine” is a chemical compound with the CAS number 1955553-82-8. It has a molecular weight of 382.25 and a molecular formula of C19H13Cl2N5.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3,5-dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine” are not fully detailed in the available resources. The compound has a molecular weight of 382.25. Other properties such as boiling point and specific storage conditions are not specified.

Scientific Research Applications

Synthesis and Chemical Properties

3,5-Dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine is a compound involved in the synthesis of various heterocyclic systems, demonstrating the compound's versatility in organic synthesis. For instance, the reactions of benzene-1,2-diamine with certain substrates under solvent-free conditions have led to the formation of benzo[4,5]imidazo[1,2-a]pyrimidine, benzo[4,5]imidazo[2,1-b]quinazoline, and other heterocyclic systems, suggesting an ANRORC mechanism in the synthesis process (Harutyunyan, 2016). Additionally, the compound has been involved in the synthesis of quinazoline derivatives displaying moderate affinity towards specific kinases, indicating its potential in the development of kinase inhibitors (El-Gokha et al., 2019).

Catalytic Applications

The structure and reactivity of 3,5-Dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine enable its use in catalysis, particularly in the synthesis of benzimidazoles and quinoxalines. These processes involve acceptorless dehydrogenative condensation steps that are catalyzed by complexes stabilized by tridentate ligands, showcasing the compound's utility in facilitating the formation of important N-heteroaromatics (Hille et al., 2014).

Material Science

Further expanding its applications, derivatives of this compound have been explored for their optoelectronic properties. Research has identified quinazoline and pyrimidine derivatives, including those related to 3,5-Dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine, as valuable for the creation of novel optoelectronic materials. These compounds have been integrated into π-extended conjugated systems for applications in electronic devices, luminescent elements, and photoelectric conversion elements (Lipunova et al., 2018).

Biological and Pharmacological Research

In biological and pharmacological research, the synthetic routes involving 3,5-Dichloro-N1-[2-(pyridin-4-yl)quinazolin-4-yl]benzene-1,4-diamine have been foundational in developing compounds with potential anti-tumor and anti-microbial activities. The synthesis of 2-pyridylquinazoline derivatives has revealed compounds exhibiting selective antibacterial activity against specific bacterial strains, highlighting the compound's role in the development of new antimicrobial agents (Eweas et al., 2021).